α‑2C Adrenoceptor Agonist with 79‑Fold Selectivity Over α‑2B
1‑(4‑Hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one activates human α‑2C adrenoceptors with an EC₅₀ of 40 nM, while its EC₅₀ at human α‑2B adrenoceptors is 3.16 µM (3,160 nM), yielding a 79‑fold selectivity window [1]. In contrast, the phenolamines p‑octopamine and p‑synephrine show negligible binding to α‑1, α‑2, β‑1 or β‑2 adrenoceptors at commonly used doses [2], and m‑synephrine (phenylephrine) acts primarily as an α‑1 agonist with a different subtype profile [3].
79‑fold selectivity window
| Evidence Dimension | α‑2C vs. α‑2B adrenoceptor agonist potency |
|---|---|
| Target Compound Data | EC₅₀ = 40 nM (α‑2C); EC₅₀ = 3,160 nM (α‑2B) |
| Comparator Or Baseline | p‑octopamine, p‑synephrine: minimal α‑2 binding; m‑synephrine (phenylephrine): α‑1 selective |
| Quantified Difference | 79‑fold selectivity (α‑2C / α‑2B) for target compound; comparators lack α‑2C bias |
| Conditions | Human α‑2C and α‑2B adrenoceptors expressed in CHO cells, measured by microphysiometry (extracellular acidification) |
Why This Matters
The 79‑fold α‑2C selectivity is a quantifiable, assay‑specific property that cannot be obtained with p‑octopamine, p‑synephrine or phenylephrine, guiding procurement for studies requiring α‑2C‑biased modulation.
- [1] BindingDB BDBM50417344 / CHEMBL1276218. EC₅₀ = 40 nM (α‑2C), EC₅₀ = 3,160 nM (α‑2B). Agonist activity at human alpha‑2C and alpha‑2B adrenoceptors in CHO cells by microphysiometry. View Source
- [2] Stohs SJ, Badmaev V. p‑Synephrine, ephedrine, p‑octopamine and m‑synephrine: Comparative mechanistic, physiological and pharmacological properties. Phytother Res. 2020;34(8):1838-1846. View Source
- [3] Airriess CN, Rudling JE, Midgley JM, Evans PD. Selective inhibition of adenylyl cyclase by octopamine via a human cloned α₂A‑adrenoceptor. Br J Pharmacol. 1997;122(2):191-198. View Source
